Cas no 28867-66-5 (2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-)

2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- structure
28867-66-5 structure
Product Name:2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-
CAS No:28867-66-5
MF:C12H17NO3
MW:223.268283605576
CID:1437797
Update Time:2024-08-15

2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-
    • 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- (9CI)
    • Inchi: 1S/C12H17NO3/c1-8-11(9(2)16-13-8)7-6-10-4-3-5-12(14)15-10/h10H,3-7H2,1-2H3/t10-/m1/s1
    • InChI Key: AKGIUZULNRMACE-SNVBAGLBSA-N
    • SMILES: C1(=O)O[C@@H](CCC2=C(C)ON=C2C)CCC1

Computed Properties

  • Exact Mass: 223.12091

Experimental Properties

  • Density: 1.111±0.06 g/cm3(Predicted)
  • Boiling Point: 407.3±40.0 °C(Predicted)
  • PSA: 52.33
  • pka: -1.11±0.28(Predicted)
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